Buformin Hydrochloride
Buformin Hydrochloride
Buformin is a biguanide derivative with antihyperglycemic activity. It delays absorption of glucose from the gastrointestinal tract, increases insulin sensitivity and glucose utilization in peripheral cells, and inhibits hepatic gluconeogenesis. It can also deactivate the glycolytic pathway by suppressing glyceraldehyde 3-phosphate dehydrogenase gene expression, which can lead to lactic acidosis. Biguanides, such as buformin, are reported to inhibit the mitochondrial respiratory complex I by inhibiting ubiquinone reduction and by stimulating reactive oxygen species production via the complex I flavin. Some biguanides, including buformin, can also inhibit the mitochondrial ATP synthase. Buformin has also been examined for antitumor activity due to its ability to disrupt the unfolded protein response transcription program during glucose deprivation, which induces cell death in glucose-deprived tumor cells.
Brand Name:
Vulcanchem
CAS No.:
1190-53-0
VCID:
VC0023751
InChI:
InChI=1S/C6H15N5.ClH/c1-2-3-4-10-6(9)11-5(7)8;/h2-4H2,1H3,(H6,7,8,9,10,11);1H
SMILES:
CCCCN=C(N)N=C([NH3+])N.[Cl-]
Molecular Formula:
C6H16ClN5
Molecular Weight:
193.68 g/mol
Buformin Hydrochloride
CAS No.: 1190-53-0
Reference Standards
VCID: VC0023751
Molecular Formula: C6H16ClN5
Molecular Weight: 193.68 g/mol
CAS No. | 1190-53-0 |
---|---|
Product Name | Buformin Hydrochloride |
Molecular Formula | C6H16ClN5 |
Molecular Weight | 193.68 g/mol |
IUPAC Name | [N'-(N'-butylcarbamimidoyl)carbamimidoyl]azanium;chloride |
Standard InChI | InChI=1S/C6H15N5.ClH/c1-2-3-4-10-6(9)11-5(7)8;/h2-4H2,1H3,(H6,7,8,9,10,11);1H |
Standard InChIKey | KKLWSPPIRBIEOV-UHFFFAOYSA-N |
Isomeric SMILES | CCCCN=C(N)/N=C(\[NH3+])/N.[Cl-] |
SMILES | CCCCN=C(N)N=C([NH3+])N.[Cl-] |
Canonical SMILES | CCCCN=C(N)N=C([NH3+])N.[Cl-] |
Appearance | Assay:≥95%A crystalline solid |
Description | Buformin is a biguanide derivative with antihyperglycemic activity. It delays absorption of glucose from the gastrointestinal tract, increases insulin sensitivity and glucose utilization in peripheral cells, and inhibits hepatic gluconeogenesis. It can also deactivate the glycolytic pathway by suppressing glyceraldehyde 3-phosphate dehydrogenase gene expression, which can lead to lactic acidosis. Biguanides, such as buformin, are reported to inhibit the mitochondrial respiratory complex I by inhibiting ubiquinone reduction and by stimulating reactive oxygen species production via the complex I flavin. Some biguanides, including buformin, can also inhibit the mitochondrial ATP synthase. Buformin has also been examined for antitumor activity due to its ability to disrupt the unfolded protein response transcription program during glucose deprivation, which induces cell death in glucose-deprived tumor cells. |
Synonyms | N-Butylidodicarbonimidic Diamide Hydrochloride; 1-Butylbiguanide Hydrochloride; 1-Butylbiguanide Hydrochloride; Buformine; Butformin; Butylbiguanide; Butyldiguanide; DBV; Dibetos B; Glybigid; Panformin; Sindiatil; Tidemol; Ziavetine; |
PubChem Compound | 14483 |
Last Modified | Nov 17 2021 |
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